1-Bromo-3,3-dimethylhex-5-en-2-one

• Molecular Formula: C8H13BrO
• Molecular Weight: 205.09 g/mol
• IUPAC Name: 1-bromo-3,3-dimethylhex-5-en-2-one
• InChI: InChI=1S/C8H13BrO/c1-4-5-8(2,3)7(10)6-9/h4H,1,5-6H2,2-3H3
• InChI Key: JMYUTATZRHEVSM-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(CC=C)C(=O)CBr

Description

1-Bromo-3,3-dimethylhex-5-en-2-one is an aliphatic brominated ketone with a conjugated enone system (C=C double bond at position 5 and a ketone group at position 2). Its molecular structure includes a bromine atom at position 1 and two methyl groups at position 3, contributing to steric and electronic effects. Bromine in aliphatic systems often acts as a leaving group in nucleophilic substitutions or cross-coupling reactions, while the enone system may enable conjugate additions or cycloadditions .

Comparison with Similar Compounds

Reactivity of Bromine

• Aliphatic Bromides (e.g., 1-Bromo-3,3-dimethylhex-5-en-2-one) : Bromine in aliphatic systems is typically more reactive in nucleophilic substitutions (SN2) due to better orbital overlap and less steric hindrance compared to aromatic systems. For example, 1-bromo-3,5-difluorobenzene () undergoes lithiation and cross-coupling via palladium catalysis, leveraging bromine as a leaving group. However, aliphatic bromides like the target compound may exhibit faster substitution rates .
• Aromatic Bromides (e.g., 1-bromo-3,5-dimethylbenzene, ) : Bromine in aromatic systems participates in C-O coupling reactions (e.g., with o-cresol) under basic conditions. The electron-withdrawing nature of aromatic rings reduces bromine’s leaving group ability compared to aliphatic systems, requiring harsher conditions .

Substituent Effects

• Comparatively, 1-bromo-3,5-dimethylbenzene () uses methyl groups to stabilize intermediates in coupling reactions, enhancing product selectivity .
• Fluorine Substituents : 1-Bromo-3,5-difluorobenzene () benefits from fluorine’s electron-withdrawing effects, activating the ring for electrophilic substitutions. This contrasts with the electron-donating methyl groups in the target compound, which may deactivate adjacent positions .

Brominated Heterocycles

Compounds like 5-bromo-3-substituted indoles () and 4-bromo-5-(bromomethyl)-pyrazolones () highlight bromine’s versatility in heterocyclic systems:

• Indole Derivatives () : Bromine at position 5 of indole derivatives facilitates functionalization via Suzuki-Miyaura coupling. The target compound’s aliphatic bromine may similarly enable cross-coupling but with distinct regioselectivity due to the absence of aromatic resonance stabilization .
• Pyrazolone Derivatives (): Bromine in pyrazolones participates in nucleophilic displacement, akin to the target compound. However, the rigid heterocyclic structure of pyrazolones limits conformational flexibility compared to the target’s linear enone system .

Functional Group Interactions

• Enone System: The conjugated double bond in 1-bromo-3,3-dimethylhex-5-en-2-one may enhance reactivity toward Michael additions or Diels-Alder reactions. This contrasts with non-conjugated systems like 1-bromo-3,5-difluorobenzene (), where such reactivity is absent .
• Ketone Group : The ketone in the target compound could undergo reductions or Grignard additions, whereas brominated aromatics (e.g., ) lack this functionality, limiting their scope in carbonyl chemistry .

Data Tables

Table 1: Physical and Reactivity Comparison

Compound	Structure Type	Key Substituents	Bromine Reactivity	Key Applications
1-Bromo-3,3-dimethylhex-5-en-2-one	Aliphatic enone	Br, 3,3-dimethyl, C=C	SN2, cross-coupling	Synthetic intermediates
1-Bromo-3,5-dimethylbenzene ()	Aromatic	Br, 3,5-dimethyl	C-O coupling	Ether synthesis
1-Bromo-3,5-difluorobenzene ()	Aromatic	Br, 3,5-F	Cross-coupling	Polymer synthesis
5-Bromo-3-substituted indole ()	Heterocyclic	Br, indole core	Suzuki coupling	Pharmaceutical agents

Table 2: Reaction Conditions and Selectivity

Reaction Type	Target Compound	Comparable Compound (Evidence)	Conditions	Selectivity Notes
Cross-Coupling	Palladium catalysis	1-Bromo-3,5-difluorobenzene	LDA lithiation, Pd-catalyzed	Aliphatic Br may require milder conditions
Nucleophilic Substitution	SN2	1-Bromo-3,5-dimethylbenzene	KOH, PEG/dioxane	Aromatic Br requires phase-transfer agents